tert-Butyl 3-formyl-4,4-dimethylpiperidine-1-carboxylate

• IUPAC Name: tert-butyl 3-formyl-4,4-dimethylpiperidine-1-carboxylate
• InChI: InChI=1S/C13H23NO3/c1-12(2,3)17-11(16)14-7-6-13(4,5)10(8-14)9-15/h9-10H,6-8H2,1-5H3
• InChI Key: IHMJMECHZIYCJK-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCN(CC1C=O)C(=O)OC(C)(C)C)C
• Molecular Formula: C13H23NO3
• Molecular Weight: 241.33 g/mol
• CAS No.: 2228693-01-2

Description

Tert-Butyl 3-formyl-4,4-dimethylpiperidine-1-carboxylate is a useful research compound. Its molecular formula is C13H23NO3 and its molecular weight is 241.331. The purity is usually 95%.
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Scientific Research Applications

• Synthesis of Piperidine Derivatives : Tert-butyl 3-formyl-4,4-dimethylpiperidine-1-carboxylate is used in the stereoselective synthesis of substituted piperidine derivatives, which are important in organic chemistry for synthesizing various compounds (Boev et al., 2015).

• Intermediate for Anticancer Drugs : This compound serves as an intermediate in the synthesis of small molecule anticancer drugs. The structure and synthesis method were optimized for higher yield, indicating its significance in medicinal chemistry (Zhang et al., 2018).

• Preparation of Diverse Piperidine Derivatives : It is used in reactions leading to tert-butyl 3-alkenyl-4-oxopiperidine-1-carboxylates, which are promising synthons for preparing diverse piperidine derivatives. This highlights its utility in creating a variety of chemically significant molecules (Moskalenko & Boev, 2014).

• Synthesis of Medicinally Significant Candidates : The compound is a precursor in the synthesis of medicinally significant candidates, particularly in the synthesis of N-Boc protected oxazolidines, which are important in pharmaceutical research (Khadse & Chaudhari, 2015).

• Hydroformylation Reactions : It has been used in highly stereoselective hydroformylation reactions, producing intermediates for the synthesis of homochiral amino acid derivatives, a process crucial in the creation of certain pharmaceuticals (Kollár & Sándor, 1993).

• Chiral Auxiliary in Peptide Synthesis : This compound was also utilized as a chiral auxiliary in peptide synthesis, demonstrating its versatility in synthesizing enantiomerically pure compounds, which are important in the development of various drugs (Studer et al., 1995).

Safety and Hazards

The compound has several hazard statements including H302, H315, H319, and H335. Precautionary measures include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501.